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Compound of Interest

Compound Name: Methyl chloroacetate

Cat. No.: B146722

This guide provides comprehensive safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Methyl Chloroacetate.
Adherence to these procedures is critical for ensuring personal safety and minimizing
environmental risk. Methyl chloroacetate is a flammable liquid and vapor that is toxic if
swallowed, inhaled, or in contact with skin, and causes serious eye damage.[1][2][3]

Hazard Identification and Classification

Understanding the specific hazards associated with Methyl Chloroacetate is the first step in
safe handling. The substance is classified under the Globally Harmonized System (GHS) with
the following primary hazards.[1][2]
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Hazard Classification GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour[1][2]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1][2]
o H310: Fatal in contact with
Acute Toxicity, Dermal Fatal )
skin[3]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage[1][2]
) o H315: Causes skin irritation[1]
Skin Irritation Category 2 ]
) o H335: May cause respiratory
Respiratory Irritation Category 3 o
irritation[2]
] H400: Very toxic to aquatic
Aquatic Hazard Acute, Category 1

life[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory to prevent exposure. The following equipment
must be used when handling Methyl Chloroacetate.[5][6] Workplace controls, such as fume
hoods and proper ventilation, should always be the primary line of defense.[7]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.echemi.com/sds/methylchloroacetate-pid_Rock35019.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/108413
https://www.echemi.com/sds/methylchloroacetate-pid_Rock35019.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/108413
https://www.echemi.com/sds/methylchloroacetate-pid_Rock35019.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/108413
https://www.fishersci.co.uk/store/msds?partNumber=10036043&countryCode=GB&language=en
https://www.echemi.com/sds/methylchloroacetate-pid_Rock35019.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/108413
https://www.echemi.com/sds/methylchloroacetate-pid_Rock35019.html
https://www.cdhfinechemical.com/images/product/msds/37_1672316415_METHYLCHLOROACETATECASNO96-34-4MSDS.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/108413
https://www.fishersci.co.uk/store/msds?partNumber=10036043&countryCode=GB&language=en
https://www.benchchem.com/product/b146722?utm_src=pdf-body
https://www.highmountainco.com/what-is-methyl-chloroacetate/
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1236.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Part

Required Protection

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Wear indirect-vent, impact-
and splash-resistant goggles
conforming to EN166 or
NIOSH standards.[4][7] A face
shield should be worn over
goggles for maximum
protection.[7][8] Contact lenses

should not be worn.[7]

Hands

Chemical-Resistant Gloves

Handle with gloves inspected
prior to use.[4] Nitrile or butyl
rubber gloves are
recommended.[5] Use a
proper glove removal
technique to avoid skin contact
and dispose of contaminated

gloves immediately after use.

[4]

Body

Chemical-Resistant Clothing

Wear a lab coat, impervious
clothing, or a complete suit
protecting against chemicals.
[4][8] Flame-retardant and
antistatic protective clothing is
recommended.[2][8] Ensure

shoes cover the entire foot.[9]

Respiratory

Respirator

Work in a well-ventilated area
or under a chemical fume hood
to avoid inhalation of vapors.
[2][5] If ventilation is
inadequate or exposure limits
may be exceeded, use a
MSHA/NIOSH-approved
supplied-air respirator with a

full facepiece.[4][7]
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Operational Plan: Safe Handling Protocol

Follow this step-by-step procedure for the routine handling of Methyl Chloroacetate to
minimize risk.

e Preparation:

o Ensure an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[7][10]

o Work exclusively within a certified chemical fume hood.[2]

o Clear the work area of all incompatible materials, such as oxidizing agents, strong acids,
strong bases, and reducing agents.[7]

o Remove all potential ignition sources, including open flames, sparks, and hot surfaces.[2]
[7] Use explosion-proof electrical and ventilating equipment.[1][2]

e Handling the Chemical:

o

Ground and bond the container and receiving equipment to prevent static discharge.[1][8]

o

Use only non-sparking tools.[1][2]

[¢]

When transferring the liquid, do so carefully to avoid splashes and the generation of
aerosols.[2]

[¢]

Keep the container tightly closed when not in use.[1][2]
e Post-Handling:

o Wash hands and any potentially exposed skin thoroughly with soap and water after
handling.[1][4]

o Do not eat, drink, or smoke in the work area.[1][7]

o Promptly remove and decontaminate or dispose of any clothing that becomes
contaminated.[2][7]
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Emergency Protocol: Spill and Exposure
Management

Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spill Response Procedure

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]
Ventilate & Isolate: Ensure the area is well-ventilated and remove all sources of ignition.[7][8]

Assess & Equip: Don the appropriate full PPE, including respiratory protection, before re-
entering the area.[4]

Contain: Prevent the spill from entering drains or waterways.[2][4] Cover drains if necessary.

[2]

Absorb: Cover the spill with an inert, non-combustible absorbent material such as dry lime,
sand, or soda ash.[7]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled, and closed container for hazardous waste disposal.[4][7]

Decontaminate: Clean the spill area thoroughly.[7]

Dispose: Manage the collected waste as hazardous waste in accordance with local, state,
and federal regulations.[7]
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Spill Occurs

Contain Spill
Cover Drains

Absorb with Inert Material
(Sand, Lime)

Collect Waste
(Use Non-Sparking Tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Workflow for managing a Methyl Chloroacetate spill.
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First Aid Measures

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and call for immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin with
plenty of soap and water for at least 15 minutes.[4][5] Seek immediate medical help.[3]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1] Remove
contact lenses if present and easy to do.[1] Continue rinsing and call a POISON CENTER or
doctor immediately.[2]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[4] Never give anything by
mouth to an unconscious person.[4] Get emergency medical help immediately.[1]

Storage and Disposal Plan

Proper storage and disposal are essential for safety and environmental protection.

Storage Protocol

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2][7]

The storage area should be fireproof.[1][8]

Keep containers tightly closed.[1][2]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Separate from incompatible materials, including oxidizing agents, strong acids, strong bases,
and food/feedstuffs.[1][7]

Disposal Plan

Waste material must be treated as hazardous waste and disposed of according to all applicable

regulations.[2][3]

Containment: Leave the chemical waste in its original container or a compatible, properly
labeled hazardous waste container. Do not mix with other waste.[2]
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o Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the
chemical name "Methyl Chloroacetate.”

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
company.[8][11]

o Contaminated Materials: Dispose of contaminated gloves, absorbent materials, and clothing
as hazardous waste.[4] Handle uncleaned containers as you would the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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